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Abstract

N-tert-butylmethanimine, also known as tert-butylazomethine, is an organic compound with
the chemical formula CsHi11N. It serves as a valuable intermediate in organic synthesis,
particularly in the formation of more complex molecules and pharmaceuticals. This document
provides a summary of its known physical properties, outlines a general synthesis protocol, and
discusses its application as a chemical intermediate. Due to the limited availability of detailed
experimental data in publicly accessible literature, this guide consolidates currently available
information from chemical databases and supplier specifications.

Core Physical Properties

The physical characteristics of N-tert-butylmethanimine are summarized below. These values
are primarily sourced from chemical supplier databases and should be considered as reference
points.
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Property Value Reference(s)
CAS Number 13987-61-6 [1]
Molecular Formula CsHiiN [1][2]
Molar Mass 85.15 g/mol [11[2]
Appearance Co’orless liquid or crystalline 2]
solid
Boiling Point 87 °C [2]
Density 0.71 g/mL [2]
Flash Point -3°C [2]
Predicted pKa 7.20+£0.50 [2]
Storage Temperature 2-8 °C [1]
Synthesis

N-tert-butylmethanimine is synthesized via the condensation reaction of tert-butylamine with a
source of formaldehyde. While specific, detailed experimental protocols are not widely
published, a general and plausible method involves the acid-catalyzed reaction between these
two precursors.

General Experimental Protocol: Acid-Catalyzed Imine
Formation
The following protocol is a generalized representation of a common method for imine synthesis

and should be adapted and optimized for specific laboratory conditions.

e Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add tert-butylamine and a suitable solvent (e.g., dichloromethane or toluene).

» Addition of Formaldehyde: Slowly add an aqueous solution of formaldehyde or
paraformaldehyde to the stirred solution of tert-butylamine.
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o Catalysis: Add a catalytic amount of a weak acid (e.g., acetic acid or p-toluenesulfonic acid)
to the reaction mixture to facilitate the dehydration process.

e Reaction: The mixture is typically stirred at room temperature or gently heated for several
hours to drive the reaction to completion. Reaction progress can be monitored by techniques
such as thin-layer chromatography (TLC) or gas chromatography (GC).

e Workup and Purification: Upon completion, the reaction mixture is washed with water and
brine to remove the catalyst and any water-soluble byproducts. The organic layer is then
dried over an anhydrous drying agent (e.g., NazSOa4 or MgSQa), filtered, and the solvent is
removed under reduced pressure. The resulting crude product can be purified by distillation.

Visualized Synthesis Workflow

The following diagram illustrates the logical steps for the synthesis and purification of N-tert-
butylmethanimine based on the general protocol described.

Synthesis and Purification Workflow for N-tert-butylmethanimine.

Spectroscopic and Analytical Data

Detailed, experimentally-derived spectroscopic data such as *H NMR, 13C NMR, Mass
Spectrometry, and IR spectra for N-tert-butylmethanimine are not readily available in peer-
reviewed literature or public spectral databases. Researchers are advised to perform their own
analytical characterization upon synthesis or acquisition of this compound.

Applications in Drug Development

N-tert-butylmethanimine serves as a key intermediate in the synthesis of more complex
molecules. A notable application is its use as a precursor in the synthesis of GSK369796 (N-
tert-Butyl Isoquine), which has been investigated as a novel 4-aminoquinoline antimalarial
drug.[2] The imine functionality provides a reactive site for nucleophilic addition, making it a
versatile building block in medicinal chemistry.

Safety and Handling

N-tert-butylmethanimine is a flammable liquid and should be handled with appropriate safety
precautions in a well-ventilated fume hood.[2] It is also described as a corrosive substance that
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can cause irritation to the skin and eyes.[2] Personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat, is required. Store in a cool, dry, well-ventilated area
away from ignition sources.

Conclusion

N-tert-butylmethanimine is a simple imine with established utility as a synthetic intermediate.
This guide provides the core physical properties compiled from available data. The lack of
detailed, publicly available experimental and spectroscopic data highlights an opportunity for
further research to fully characterize this compound and expand its applications in organic
synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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